Cas no 268-66-6 (Naphth[2,3-c]isoxazole(8CI,9CI))

• Product Name: Naphth[2,3-c]isoxazole(8CI,9CI)
• CAS No: 268-66-6
• MF: C₁₁H₇NO
• MW: 169.179382562637
• CID: 249485
• PubChem ID: 45121125
• Update Time: 2025-04-19

Naphth[2,3-c]isoxazole(8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• Naphth[2,3-c]isoxazole(8CI,9CI)
• benzo[f][2,1]benzoxazole
• 268-66-6
• DTXSID00669136
• NAPHTHO[2,3-C][1,2]OXAZOLE

• Inchi： 1S/C11H7NO/c1-2-4-9-6-11-10(7-13-12-11)5-8(9)3-1/h1-7H
• InChI Key： JZOKDVGUQNAZJT-UHFFFAOYSA-N
• SMILES： O1C=C2C=C3C=CC=CC3=CC2=N1

Computed Properties

• Exact Mass: 169.05281
• Monoisotopic Mass: 169.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26A^2
• XLogP3: 3

Experimental Properties

• PSA: 26.03